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Introduction

Lactamide MEA (N-(2-hydroxyethyl)lactamide), CAS number 5422-34-4, is a versatile chemical
compound utilized across various industries, notably in cosmetics and personal care products.
[1][2][3][4] Its efficacy as a humectant, conditioning agent, and emulsifier is intrinsically linked to
its fundamental physical properties.[1][2] This technical guide provides an in-depth overview of
the core physical characteristics of Lactamide MEA, complete with methodologies for their
determination, to support research, formulation, and quality control activities.

Core Physical Properties

The physical state of Lactamide MEA at ambient conditions is a liquid, often described as
viscous and ranging in color from light yellow to orange.[1][5] A summary of its key quantitative
physical properties is presented in Table 1.

Table 1: Summary of Quantitative Physical Properties of Lactamide MEA
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Physical Property Value Units Conditions
Molecular Formula CsH11NOs

Molecular Weight 133.15 g/mol

Boiling Point 380.00 °C at 760.00 mm Hg
Density 1.182-1.186 g/cm3 Not Specified
Refractive Index 1.475-1.481 Not Specified
Melting Point No Data Available °C

Viscosity No Data Available mPa:-s

Solubility in Water Very Soluble Not Specified

Data compiled from multiple sources.[5][6][7]

Detailed Experimental Protocols

Accurate determination of physical properties is paramount for consistent product quality and

performance. The following sections detail standardized methodologies for measuring the key

physical parameters of liquid compounds such as Lactamide MEA.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. A standard method for this determination is outlined in

ASTM D1120.[2]

Experimental Workflow for Boiling Point Determination
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Caption: Generalized workflow for boiling point determination.
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Methodology:

Apparatus Setup: A round-bottom flask is fitted with a reflux condenser and a calibrated
thermometer. The flask is placed in a heating mantle.

Sample Preparation: A measured volume of the liquid sample is placed in the flask along
with boiling chips to ensure smooth boiling.

Heating: The sample is heated until it reaches a steady reflux.

Temperature Reading: The temperature is recorded when it remains constant, indicating the
equilibrium boiling point.

Pressure Correction: The observed boiling point is corrected to standard atmospheric
pressure.

Determination of Density

Density is the mass per unit volume of a substance. For liquids, a common and precise method

Is the use of a digital density meter, as described in ASTM D4052.[3] This method utilizes an

oscillating U-tube.

Methodology:

Calibration: The instrument is calibrated using two standards of known density, typically dry
air and distilled water.

Sample Injection: A small volume of the Lactamide MEA sample is injected into the
thermostatted measuring cell.

Measurement: The instrument measures the oscillation period of the U-tube containing the
sample. This period is directly related to the density of the sample.

Data Acquisition: The density value is displayed by the instrument. The measurement is
typically repeated to ensure accuracy.

Determination of Refractive Index
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The refractive index of a substance is a dimensionless number that describes how fast light
travels through the material. It is a fundamental property used for identification and purity
assessment. A digital refractometer is a common instrument for this measurement.

Methodology:

o Calibration: The refractometer is calibrated using a standard with a known refractive index,
often distilled water.

o Sample Application: A few drops of the Lactamide MEA sample are placed on the prism
surface of the refractometer.

e Measurement: The instrument illuminates the sample and measures the critical angle of total
internal reflection. This angle is used to calculate the refractive index.

o Temperature Control: The temperature is controlled and recorded, as the refractive index is
temperature-dependent.

Determination of Water Solubility

Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.
For a qualitative assessment, visual inspection is used. For quantitative measurement, the flask
method described in OECD Guideline 105 is suitable for substances with solubility above 102
g/L.[8][9]

Methodology:

o Sample Preparation: An excess amount of Lactamide MEA is added to a known volume of
water in a flask.

o Equilibration: The mixture is agitated at a constant temperature for a sufficient period to
reach equilibrium.

o Phase Separation: The undissolved portion is separated from the aqueous solution by
centrifugation or filtration.

e Analysis: The concentration of Lactamide MEA in the clear aqueous phase is determined
using a suitable analytical technique (e.g., chromatography, spectroscopy).
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Determination of Viscosity

Viscosity is a measure of a fluid's resistance to flow. For transparent liquids like Lactamide
MEA, a glass capillary viscometer can be used according to ASTM D445.[1]

Methodology:

Viscometer Selection: A calibrated glass capillary viscometer of the appropriate size for the

expected viscosity is chosen.

o Sample Charging: The viscometer is filled with the Lactamide MEA sample and placed in a
constant temperature bath until thermal equilibrium is reached.

o Flow Time Measurement: The time taken for the liquid to flow between two marked points on
the viscometer under gravity is measured.

 Calculation: The kinematic viscosity is calculated by multiplying the flow time by the
viscometer calibration constant. The dynamic viscosity can then be calculated by multiplying
the kinematic viscosity by the density of the liquid.

Structure-Property Relationships

The molecular structure of Lactamide MEA, featuring a hydroxyl group, an amide group, and a
short alkyl chain, dictates its physical properties.
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Attracts Water Molecules

Molecular Structure of Lactamide MEA

Resulting Physical Properties
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Caption: Influence of functional groups on physical properties.

The presence of both hydroxyl and amide groups allows for strong intermolecular hydrogen

bonding, which contributes to its relatively high boiling point and viscosity. These same

functional groups are responsible for its high affinity for water, leading to its excellent solubility

and humectant properties.

Conclusion

This guide has provided a detailed overview of the key physical properties of Lactamide MEA

and the standard experimental protocols for their determination. The tabulated data and

methodologies serve as a valuable resource for professionals in research, drug development,

and formulation science, enabling a deeper understanding and more effective application of

this versatile compound. The provided workflows and structure-property relationship diagram

offer a clear visual representation of these concepts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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